Cas no 522597-21-3 (1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine)

• Product Name: 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine
• CAS No: 522597-21-3
• MF: C₁₃H₁₂Cl₂N₂OS
• MW: 315.218179702759
• MDL: MFCD03422691
• CID: 1067362
• PubChem ID: 843575
• Update Time: 2025-11-07

1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,6-Dichloro-1-benzothien-2-yl)carbonyl]-piperazine
• 1-(3,6-dichloro-1-benzothiophene-2-carbonyl)piperazine
• (3,6-dichloro-1-benzothiophen-2-yl)-piperazin-1-ylmethanone
• (3,6-Dichlorobenzo[b]thiophen-2-yl)(piperazin-1-yl)methanone
• STK348973
• MFCD03422691
• 522597-21-3
• BBL016179
• 1-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]piperazine
• (3,6-dichloro-1-benzothiophen-2-yl)(piperazin-1-yl)methanone
• ALBB-001503
• AKOS000308087
• (3,6-DICHLORO-1-BENZOTHIOPHEN-2-YL)(PIPERAZINO)METHANONE
• LS-01134
• A924406
• CS-0315876
• 1-((3,6-Dichloro-1-benzothien-2-yl)carbonyl)piperazine
• 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine

• MDL： MFCD03422691
• Inchi： 1S/C13H12Cl2N2OS/c14-8-1-2-9-10(7-8)19-12(11(9)15)13(18)17-5-3-16-4-6-17/h1-2,7,16H,3-6H2
• InChI Key： RHULTVOKHWJTEB-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2SC=1C(N1CCNCC1)=O)Cl

Computed Properties

• Exact Mass: 314.0047396g/mol
• Monoisotopic Mass: 314.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine

1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine: A Comprehensive Overview

The compound 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine, identified by the CAS number 522597-21-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiophene moiety with a piperazine ring through a carbonyl group. The presence of two chlorine atoms at the 3 and 6 positions of the benzothiophene ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery. The benzothiophene core is known for its ability to interact with biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), due to its aromaticity and sulfur-containing heterocyclic structure. The integration of the piperazine ring further enhances the molecule's flexibility and hydrogen bonding capabilities, which are crucial for bioavailability and target binding affinity.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One common approach involves the coupling of the appropriately substituted benzothiophene derivative with a piperazine derivative under mild conditions. This method ensures high yields and maintains the integrity of the functional groups, which is essential for preserving the compound's desired properties.

The pharmacological profile of 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine has been extensively studied. Preclinical data suggest that this compound exhibits potent activity against several disease models, including cancer and inflammatory disorders. For instance, recent findings indicate that it can inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs), thereby offering a potential therapeutic avenue for oncology.

Beyond its pharmacological applications, this compound has also garnered attention in materials science. Its heterocyclic structure and electron-withdrawing groups make it a promising candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials, such as semiconductors and light-emitting diodes (LEDs), where its electronic properties could be leveraged to enhance device performance.

In conclusion, 1-(3,6-Dichloro-1-benzothien-2-yl)carbonyl-piperazine, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span drug discovery, materials science, and beyond, making it a compound of significant interest in contemporary chemical research.